Cas no 104-39-2 (2-2-(4-methylphenoxy)ethoxyethan-1-ol)

• Product Name: 2-2-(4-methylphenoxy)ethoxyethan-1-ol
• CAS No: 104-39-2
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• MDL: MFCD12785477
• CID: 209527
• PubChem ID: 66913
• Update Time: 2025-04-19

2-2-(4-methylphenoxy)ethoxyethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[2-(4-methylphenoxy)ethoxy]-
• 2-(2-p-tolyloxyethoxy)ethanol
• 2-[2-(p-tolyloxy)ethoxy]ethanol
• 2-(2-(p-Tolyloxy)ethoxy)ethanol
• 2-[2-(4-methylphenoxy)ethoxy]ethanol
• AI3-37181
• Ethanol, 2-(2-(4-methylphenoxy)ethoxy)-
• 2-2-(4-methylphenoxy)ethoxyethan-1-ol
• NS00023300
• Ethanol, 2-[2-(4-methylphenoxy)ethoxy]-
• A1-05657
• 2-[2-(4-Methylphenoxy)ethoxy]ethan-1-ol
• Ethanol, 2-[2-(4-nonylphenoxy)ethoxy]-, branched
• 4-Nonylphenol-di-ethoxylate 10 microg/mL in Acetone
• CS-0241688
• 1356927-15-5
• 9F25DM4ZHE
• 2-(2-(4-METHYLPHENOXY)ETHOXY)ETHANOL
• 4-Nonylphenol-di-ethoxylate
• 104-39-2
• UNII-9F25DM4ZHE
• Z756092324
• DTXSID5059296
• EN300-23625425
• EINECS 203-198-9
• SCHEMBL2470449

• MDL： MFCD12785477
• Inchi： 1S/C11H16O3/c1-10-2-4-11(5-3-10)14-9-8-13-7-6-12/h2-5,12H,6-9H2,1H3
• InChI Key： DXYXGWDDTLAPGM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)CCOCCO

Computed Properties

• Exact Mass: 196.10998
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69